Cas no 803631-38-1 (2-(3-Oxothiomorpholin-2-yl)acetic Acid)

• Product Name: 2-(3-Oxothiomorpholin-2-yl)acetic Acid
• CAS No: 803631-38-1
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD07440074
• CID: 5047098
• PubChem ID: 3032002
• Update Time: 2026-02-28

2-(3-Oxothiomorpholin-2-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxothiomorpholin-2-yl)acetic Acid
• (3-Oxo-thiomorpholin-2-yl)-acetic acid
• 2-(3-Oxothiomorpholin-2-yl)acetic Acid

• MDL： MFCD07440074
• Inchi： 1S/C6H9NO3S/c8-5(9)3-4-6(10)7-1-2-11-4/h4H,1-3H2,(H,7,10)(H,8,9)
• InChI Key： HUDLYDZKGOSGMH-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: -0.5
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines